Cas no 1202972-12-0 (2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide)

2-(4-Methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide is a sulfonamide derivative featuring a methoxyphenyl and thiophenyl-substituted cyclopropane moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing bioactive molecules. The presence of the sulfonamide group enhances binding affinity to target proteins, while the methoxyphenyl and thiophene rings contribute to π-π interactions and metabolic stability. The cyclopropylmethyl linker offers conformational rigidity, potentially improving selectivity. This structure may be explored for applications in enzyme inhibition or receptor modulation, particularly in CNS or anti-inflammatory research. Its synthetic versatility allows for further derivatization to optimize pharmacokinetic properties.
2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide structure
1202972-12-0 structure
Product name:2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide
CAS No:1202972-12-0
MF:C17H21NO3S2
MW:351.483542203903
CID:6486374

2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide
    • 2-(4-methoxyphenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]ethanesulfonamide
    • Inchi: 1S/C17H21NO3S2/c1-21-15-6-4-14(5-7-15)8-12-23(19,20)18-13-17(9-10-17)16-3-2-11-22-16/h2-7,11,18H,8-10,12-13H2,1H3
    • InChI Key: IXPVDWWRMODDGP-UHFFFAOYSA-N
    • SMILES: C(S(NCC1(C2SC=CC=2)CC1)(=O)=O)CC1=CC=C(OC)C=C1

2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2395-0336-3mg
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2395-0336-2μmol
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2395-0336-20μmol
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2395-0336-40mg
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2395-0336-50mg
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2395-0336-1mg
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2395-0336-10μmol
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2395-0336-5mg
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2395-0336-4mg
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2395-0336-5μmol
2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethane-1-sulfonamide
1202972-12-0 90%+
5μl
$63.0 2023-05-16

Additional information on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide

Research Brief on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide (CAS: 1202972-12-0)

Recent studies on the compound 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide (CAS: 1202972-12-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of specific protein targets implicated in various diseases. The compound's design incorporates a thiophene-cyclopropylmethyl moiety, which enhances its binding affinity and selectivity, making it a valuable candidate for further investigation.

The primary focus of current research has been on elucidating the compound's mechanism of action and its potential applications in treating neurological disorders and inflammatory conditions. In vitro studies have demonstrated that 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide exhibits significant inhibitory effects on key enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor, which could offer advantages over existing single-target therapies.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound has favorable oral bioavailability and metabolic stability, which are critical for its development as a drug candidate. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, revealing key structural determinants for its activity. These computational analyses have been complemented by X-ray crystallography studies, which have further validated the compound's binding mode.

Recent preclinical studies have evaluated the efficacy of 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The results have shown promising neuroprotective effects, including reduced oxidative stress and improved cognitive function. These outcomes underscore the compound's potential as a therapeutic intervention for neurodegenerative conditions, which currently lack effective treatments.

In conclusion, the latest research on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide (CAS: 1202972-12-0) highlights its multifaceted biological activities and therapeutic potential. Its unique structural attributes, combined with its promising preclinical data, position it as a compelling candidate for further development. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic benefits.

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